Cas no 433254-21-8 (N-(2,5-dimethoxyphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide)

• Product Name: N-(2,5-dimethoxyphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide
• CAS No: 433254-21-8
• MF: C₂₃H₁₈N₂O₅
• MW: 402.399425983429
• CID: 5435720
• Update Time: 2025-05-23

N-(2,5-dimethoxyphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)benzamide
• N-(2,5-dimethoxyphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide

• Inchi： 1S/C23H18N2O5/c1-29-16-11-12-20(30-2)19(13-16)24-21(26)14-7-9-15(10-8-14)25-22(27)17-5-3-4-6-18(17)23(25)28/h3-13H,1-2H3,(H,24,26)
• InChI Key： DMCSLNLGNSLRJS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)C1=CC=C(N2C(=O)C3=C(C2=O)C=CC=C3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethoxyphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide

N-(2,5-Dimethoxyphenyl)-4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Benzamide: A Comprehensive Overview

N-(2,5-Dimethoxyphenyl)-4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Benzamide, with the CAS registry number 433254-21-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a 1,3-dioxoisoindole group and a 2,5-dimethoxyphenyl substituent. The combination of these structural elements contributes to its potential biological activity and makes it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of N-(2,5-Dimethoxyphenyl)-4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Benzamide involves a multi-step process that typically includes the preparation of the isoindole derivative followed by coupling with the benzamide group. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic systems has further streamlined the production process, making this compound more accessible for research purposes.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Studies have suggested that N-(2,5-Dimethoxyphenyl)-4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Benzamide may exhibit anti-inflammatory and antioxidant properties due to its structural similarity to known bioactive compounds. The presence of the dimethoxyphenyl group is particularly significant as it is known to contribute to such activities by enhancing the molecule's ability to interact with cellular targets.

Recent research has also explored the potential of this compound in the context of neurodegenerative diseases. The isoindole moiety has been linked to cholinergic activity, which could make this compound a candidate for treating conditions such as Alzheimer's disease. Additionally, preliminary in vitro studies have indicated that it may possess anti-cancer properties by modulating key signaling pathways involved in cell proliferation and apoptosis.

The structural versatility of N-(2,5-Dimethoxyphenyl)-4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Benzamide opens up possibilities for further functionalization and optimization. By modifying the substituents on the phenyl ring or altering the isoindole core, researchers can potentially enhance its bioavailability and efficacy. Such modifications could lead to the development of more potent drug candidates with improved pharmacokinetic profiles.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its rigid structure and conjugated system make it a potential candidate for use in organic electronics or as a component in advanced materials. Researchers are currently investigating its properties as a semiconductor material and its ability to form self-assembled monolayers.

The CAS registry number 433254-21-8 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers can easily reference and retrieve information about its properties, synthesis methods, and applications. The availability of comprehensive data on this compound facilitates collaboration across different scientific disciplines and accelerates the pace of discovery.

In conclusion, N-(2,5-Dimethoxyphenyl)-4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Benzamide represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With ongoing research uncovering new insights into its properties and potential applications